(+-)-Tetramisole

• CAS: 6649-23-6
• Molecular Formula: C11H12N2S
• Molecular Weight: 204.29 g/mol
• InChI: InChI=1S/C11H12N2S/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10/h1-5,10H,6-8H2
• InChIKey: HLFSDGLLUJUHTE-UHFFFAOYSA-N

(±)-Tetramisole (CAS 6649-23-6): Procurement and Selection Guide for the Racemic Imidazothiazole Anthelmintic

(±)-Tetramisole (CAS 6649-23-6) is a racemic imidazothiazole anthelmintic consisting of a 50:50 mixture of the pharmacologically active L-isomer, levamisole, and the largely inactive D-isomer, dexamisole [1]. As the parent racemic compound from which levamisole is derived via chiral resolution, (±)-tetramisole retains broad-spectrum activity against gastrointestinal and pulmonary nematodes in veterinary applications while exhibiting distinct pharmacological properties relevant to both anthelmintic research and alkaline phosphatase inhibition studies [2][3].

Composition Racemic mixture: 50:50 L-isomer (levamisole) and D-isomer (dexamisole)

Stereochemical Context Enantiomer-comparison studies and chiral resolution method development

Research Models Reported veterinary anthelmintic, neuronal nAChR, and TNAP inhibition study contexts

• [1] VSDB: Veterinary Substances DataBase. Levamisole. University of Hertfordshire. View Source
• [2] Parasitipedia. IMIDAZOTHIAZOLES - LEVAMISOLE, TETRAMISOLE - for veterinary use as ANTHELMINTICS. View Source
• [3] NCATS Inxight Drugs. TETRAMISOLE HYDROCHLORIDE. View Source

Why (±)-Tetramisole Cannot Be Interchanged with Levamisole or Other Imidazothiazoles in Research and Industrial Applications

Although (±)-tetramisole and levamisole share the same molecular scaffold, their compositional differences preclude interchangeable use. (±)-Tetramisole is a racemic mixture containing equimolar amounts of levamisole (the active L-isomer) and dexamisole (the inactive D-isomer), whereas levamisole is the enantiomerically pure L-form [1]. The presence of dexamisole in (±)-tetramisole alters both the potency per unit mass and the toxicological profile relative to levamisole, as the D-isomer contributes to toxicity without providing anthelmintic benefit . Furthermore, butamisole—another imidazothiazole analog—has been largely abandoned in veterinary practice due to limited efficacy and narrow species applicability [2]. These differences mandate compound-specific procurement based on the intended experimental or industrial application.

• ! Enantiomeric composition mismatch: 50:50 racemate vs. 100% L-isomer may alter potency per unit mass and dosing context.
• ! Toxicological profile differs: D-isomer (dexamisole) contributes to reported toxicity without anthelmintic effect, shifting safety-margin context.
• ! Structural analog butamisole shows limited species applicability; class-level substitution may not match study-specific requirements.

• [1] ChEBI. tetramisole (CHEBI:77289). European Bioinformatics Institute. View Source
• [2] Parasitipedia. IMIDAZOTHIAZOLES - LEVAMISOLE, TETRAMISOLE - Butamisole status. View Source

(±)-Tetramisole (CAS 6649-23-6): Quantitative Evidence for Differentiated Scientific and Industrial Selection

Enantiomeric Composition and Pharmacological Activity Distribution: (±)-Tetramisole vs. Levamisole

(±)-Tetramisole is a racemic mixture comprising a 50:50 ratio of the L-isomer (levamisole) and the D-isomer (dexamisole). The anthelmintic and immunomodulatory activities reside exclusively in the L-isomer, while the D-isomer is pharmacologically inactive as an anthelmintic [1][2]. Consequently, on an equal-mass basis, (±)-tetramisole delivers approximately 50% of the anthelmintic potency of levamisole [3].

Enantiomeric Composition

Head-to-head

Racemic 50:50 L-isomer (levamisole) / D-isomer (dexamisole). Reported ~50% anthelmintic potency per unit mass relative to levamisole.

Supports enantiomer-comparison study context.

Dosing adjustments required for equivalent anthelmintic effect in model systems.

Evidence Dimension	Anthelmintic activity per unit mass (relative potency)
Target Compound Data	50% active isomer content (racemic mixture)
Comparator Or Baseline	Levamisole: 100% active L-isomer content
Quantified Difference	Approximately 50% lower anthelmintic potency per unit mass for (±)-tetramisole compared to levamisole
Conditions	Based on enantiomeric composition and established structure-activity relationship of imidazothiazoles

Why This Matters

Procurement of (±)-tetramisole requires dosing adjustments relative to levamisole, with approximately twice the mass needed to achieve equivalent anthelmintic effect, directly impacting cost-per-dose calculations and formulation strategies.

• [1] VSDB: Veterinary Substances DataBase. Levamisole (Isomerism and pharmacological activity). University of Hertfordshire. View Source
• [2] Chiralpedia. Levamisole. Chirality and biological activity. View Source
• [3] Parasitipedia. IMIDAZOTHIAZOLES - LEVAMISOLE, TETRAMISOLE: Isomer composition. View Source

Toxicity Profile Differentiation: (±)-Tetramisole vs. Levamisole

The D-isomer present in (±)-tetramisole (dexamisole) contributes to the compound's toxicity without providing anthelmintic benefit, rendering (±)-tetramisole more toxic than levamisole at equivalent anthelmintic doses . In rats, the oral LD50 of tetramisole hydrochloride is 480 mg/kg , whereas levamisole exhibits an oral LD50 of 180 mg/kg in rats [1]. Notably, the higher LD50 value for tetramisole indicates lower acute lethal toxicity by mass compared to levamisole; however, at therapeutically equivalent anthelmintic doses (which require approximately twice the mass of tetramisole), the safety margin is reduced.

Acute Toxicity (LD50)

Cross-study comparable

Tetramisole HCl oral LD50 480 mg/kg (rat) vs. levamisole 180 mg/kg (rat). D-isomer contributes to reported toxicity without anthelmintic benefit.

Toxicity profile may differ from single-enantiomer levamisole.

Safety-margin context shifts when doses are adjusted for equivalent anthelmintic effect.

Evidence Dimension	Acute oral toxicity (LD50) in rats
Target Compound Data	Tetramisole hydrochloride: 480 mg/kg orally in rats
Comparator Or Baseline	Levamisole: 180 mg/kg orally in rats
Quantified Difference	Tetramisole exhibits 2.67-fold higher LD50 (lower acute lethal toxicity) by mass; however, at therapeutically equivalent doses, the safety margin is reduced due to D-isomer toxicity contribution
Conditions	Rat oral administration studies (Thienpoint et al.)

Why This Matters

The differential toxicity profile mandates careful consideration in applications where safety margin is critical; (±)-tetramisole may be unsuitable for species or protocols requiring the wider safety window of levamisole.

• [1] ChemicalBook. Levamisole - Toxicity (LD50 data). View Source

Neuronal Activity Suppression: Equivalent Effects of (±)-Tetramisole and Levamisole Independent of TNAP Inhibition

In a 2024 study examining neuronal activity suppression, both (±)-tetramisole and levamisole produced identical effects in suppressing neuronal activity, with these actions demonstrated to be independent of tissue non-specific alkaline phosphatase (TNAP) inhibition. The effects were shown to be non-stereospecific and were not mimicked by another TNAP inhibitor, MLS-0038949 [1]. This finding establishes that for applications targeting neuronal nicotinic acetylcholine receptor-mediated mechanisms—where chirality at the receptor binding site may not be a discriminating factor—(±)-tetramisole may serve as a functionally equivalent and potentially more cost-effective alternative to levamisole.

Neuronal Activity Suppression

Head-to-head

Identical neuronal activity suppression between (±)-tetramisole and levamisole; effects independent of TNAP inhibition and not mimicked by MLS-0038949 (2024 study).

Supports non-stereospecific nAChR research context.

Relevant for electrophysiology studies where TNAP pathway is not the primary endpoint.

Evidence Dimension	Neuronal activity suppression efficacy
Target Compound Data	(±)-Tetramisole: Produced suppression of neuronal activity
Comparator Or Baseline	Levamisole: Produced identical effects; TNAP inhibitor MLS-0038949: no mimicry of effects
Quantified Difference	No significant difference in neuronal activity suppression between (±)-tetramisole and levamisole; effects independent of TNAP inhibition pathway
Conditions	Neuronal activity assays; control experiments with TNAP inhibitor MLS-0038949

Why This Matters

For neuroscience and electrophysiology research focused on nAChR agonism rather than TNAP inhibition, (±)-tetramisole offers functionally equivalent activity to levamisole with potential cost advantages due to simplified manufacturing (no chiral resolution required).

• [1] CiteAb. Tetramisole and Levamisole Suppress Neuronal Activity Independently of TNAP Inhibition. 2024. View Source

Comparative Anthelmintic Efficacy: (±)-Tetramisole vs. Fenbendazole and Morantel Tartrate in Buffalo Calves

In a direct comparative study of 80 naturally infected buffalo calves (1-6 months old), (±)-tetramisole demonstrated superior anthelmintic efficacy against Toxocara vitulorum compared to fenbendazole and morantel tartrate. At day 18 post-treatment, tetramisole (15 mg/kg) achieved 90% efficacy based on fecal egg count reduction, compared to 72% for fenbendazole (5 mg/kg) and 70.6% for morantel tartrate (10 mg/kg). Following a second dose, efficacy reached 100% for tetramisole, 92.4% for fenbendazole, and 90.6% for morantel tartrate [1].

Anthelmintic Efficacy (Calves)

Head-to-head

Tetramisole 15 mg/kg: 90% fecal egg count reduction day 18 (100% after second dose) vs. fenbendazole 5 mg/kg (72%) and morantel tartrate 10 mg/kg (70.6%) in naturally infected buffalo calves.

Supports anthelmintic screening context; study-specific efficacy ranking.

Single study; results reflect one ascarid model (T. vitulorum).

Evidence Dimension	Anthelmintic efficacy (fecal egg count reduction) against T. vitulorum
Target Compound Data	(±)-Tetramisole: 90% efficacy at day 18; 100% after second dose
Comparator Or Baseline	Fenbendazole: 72% at day 18, 92.4% after second dose; Morantel tartrate: 70.6% at day 18, 90.6% after second dose
Quantified Difference	Tetramisole exceeded fenbendazole efficacy by 18 percentage points and morantel tartrate by 19.4 percentage points at day 18
Conditions	Naturally infected buffalo calves (1-6 months), 15 mg/kg tetramisole, 5 mg/kg fenbendazole, 10 mg/kg morantel tartrate

Why This Matters

For procurement in large-animal veterinary parasitology applications targeting ascarid infections, (±)-tetramisole demonstrates quantifiably superior single-dose efficacy compared to alternative anthelmintic classes, supporting its selection in resistance management rotation programs.

• [1] Maqbool A, Rehman F, Afzal M. Comparative anthelmintic efficacy of fenbendazole, tetramisole and morantel tartrate against ascariasis in buffalo calves. Buffalo Journal. 1996. View Source

Tissue Non-Specific Alkaline Phosphatase (TNAP) Inhibition: (±)-Tetramisole as a Specific TNAP Inhibitor

(±)-Tetramisole functions as a specific inhibitor of tissue non-specific alkaline phosphatase (TNAP), with demonstrated inhibitory activity against liver, kidney, placental, bone, and tumor alkaline phosphatase isoforms, while exhibiting only weak inhibition of intestinal alkaline phosphatase [1]. In eukaryotic cell culture applications, effective inhibition concentrations range from 0.4-2 mM . This isoform selectivity profile distinguishes (±)-tetramisole from broad-spectrum phosphatase inhibitors and enables its targeted use in assays requiring differential phosphatase inhibition.

TNAP Inhibition Profile

Class-level inference

Selective tissue non-specific alkaline phosphatase (TNAP) inhibitor (0.4–2 mM in cell culture); weak inhibition of intestinal alkaline phosphatase isoform.

Supports targeted phosphatase inhibition assay context.

Verify isoform selectivity in specific assay system; class-level distinction from broad-spectrum inhibitors.

Evidence Dimension	Alkaline phosphatase isoform inhibition selectivity
Target Compound Data	(±)-Tetramisole: Inhibits TNAP isoforms (liver, kidney, placental, bone, tumor) at 0.4-2 mM; weak inhibition of intestinal alkaline phosphatase
Comparator Or Baseline	Broad-spectrum phosphatase inhibitors (class-level comparison): non-selective across isoforms
Quantified Difference	Selective TNAP inhibition vs. non-selective phosphatase inhibition (class-level distinction; specific comparator quantitative data not available in source materials)
Conditions	In vitro enzyme inhibition assays; eukaryotic cell culture

Why This Matters

The selective TNAP inhibition profile of (±)-tetramisole supports its procurement for biomedical research applications requiring targeted phosphatase inhibition, particularly in assays utilizing intestinal alkaline phosphatase-mediated signal amplification (e.g., in situ hybridization, Western blot protocols) where minimal cross-inhibition is essential.

• [1] NCATS Inxight Drugs. TETRAMISOLE HYDROCHLORIDE (TNAP inhibition). View Source

Analytical Reference Standard Utility: (±)-Tetramisole for Enantiomeric Purity Determination and Impurity Profiling

(±)-Tetramisole serves as an essential reference standard for the detection and quantification of enantiomeric impurities in levamisole pharmaceutical formulations. Commercial levamisole samples and veterinary drug formulations have been found to contain R-(+)-tetramisole (dexamisole) as an enantiomeric impurity [1]. Capillary electrophoresis methods using cyclodextrins as chiral selectors enable enantioseparation of (±)-tetramisole for quality control applications [2]. Additionally, validated LC-MS/MS methods using chiral polysaccharide columns permit separation and determination of levamisole and dexamisole in equine plasma samples, with applications extending to forensic analysis of illicit drug samples [3].

Reference Standard Utility

Supporting evidence

50:50 racemate serves as single-material calibration standard for both L- and D-enantiomers in chiral CE and LC-MS/MS methods; enables enantiomeric impurity profiling of levamisole.

Supports chiral purity method development and calibration.

Validated with cyclodextrin CE and chiral polysaccharide column LC-MS/MS; reported for equine plasma and pharmaceutical matrices.

Evidence Dimension	Analytical reference standard utility
Target Compound Data	(±)-Tetramisole: Serves as racemic reference standard containing both L- and D-isomers in known 50:50 ratio
Comparator Or Baseline	Levamisole reference standard: Contains only L-isomer; dexamisole reference standard: Contains only D-isomer
Quantified Difference	(±)-Tetramisole provides simultaneous calibration for both enantiomers in a single reference material, whereas single-enantiomer standards require separate procurement
Conditions	Capillary electrophoresis with cyclodextrin chiral selectors; LC-MS/MS with chiral polysaccharide columns

Why This Matters

For analytical laboratories conducting enantiomeric purity testing, pharmaceutical quality control, or forensic analysis of imidazothiazoles, (±)-tetramisole reference standards provide a cost-efficient, single-material solution for method development, system suitability testing, and calibration compared to maintaining separate L- and D-isomer reference standards.

• [1] Journal of Separation Science. Enantioseparation of tetramisole by capillary electrophoresis with cyclodextrins. View Source
• [2] Axios Research. Tetramisole Impurity Reference Standards. View Source
• [3] OUCI. Separation and Determination of Enantiomeric Levamisole and Dexamisole in Equine Plasma Using Chiral Polysaccharide Column/LC-MS/MS. View Source

(±)-Tetramisole (CAS 6649-23-6): Optimal Application Scenarios Based on Quantitative Evidence

Veterinary Anthelmintic Efficacy Studies Requiring High Single-Dose Clearance of Ascarid Infections

Based on direct comparative evidence demonstrating 90% single-dose efficacy against Toxocara vitulorum in buffalo calves—exceeding fenbendazole by 18 percentage points and morantel tartrate by 19.4 percentage points—(±)-tetramisole is optimally suited for veterinary parasitology research and large-animal deworming protocols targeting ascarid infections where rapid, high-percentage clearance is the primary endpoint [1]. The compound's 100% efficacy after a second dose further supports its use in treatment regimens requiring complete parasite elimination.

Neuroscience and Electrophysiology Studies of Nicotinic Acetylcholine Receptor Agonism

For research applications investigating neuronal nAChR-mediated mechanisms where TNAP inhibition is not the primary endpoint, (±)-tetramisole offers functionally equivalent activity to levamisole at potentially reduced procurement cost [2]. The demonstrated non-stereospecificity of neuronal suppression effects and independence from TNAP inhibition pathways [2] support the substitution of (±)-tetramisole for levamisole in electrophysiology studies of inward rectifier potassium current (IK1) enhancement and action potential modulation in cardiomyocytes .

Biomedical Assays Requiring Selective Tissue Non-Specific Alkaline Phosphatase (TNAP) Inhibition

(±)-Tetramisole is specifically indicated for in vitro applications requiring targeted inhibition of TNAP isoforms (liver, kidney, bone, placental, tumor) while preserving intestinal alkaline phosphatase activity . This selective inhibition profile supports its use in signal amplification protocols (e.g., in situ hybridization, Western blot) employing intestinal alkaline phosphatase-conjugated detection systems, where cross-inhibition must be minimized . Effective concentrations in cell culture systems range from 0.4-2 mM .

Pharmaceutical Quality Control and Analytical Method Development for Enantiomeric Purity Testing

(±)-Tetramisole reference standards provide a single-material solution for calibrating chiral separation methods and quantifying enantiomeric impurities in levamisole formulations [3]. Validated analytical methods using capillary electrophoresis with cyclodextrin selectors or LC-MS/MS with chiral polysaccharide columns [4] enable detection of R-(+)-tetramisole (dexamisole) impurities in commercial levamisole products, supporting pharmaceutical QC, ANDA submissions, and forensic analysis applications [5].

Application

Selection Property

Validation Focus

Veterinary parasitology research – ascarid infection models

Single-dose anthelmintic efficacy context

Fecal egg count reduction endpoint review

Neuronal nAChR signaling research

Non-stereospecific nAChR activity context

TNAP-independent electrophysiology endpoint review

In vitro phosphatase inhibition assays

TNAP isoform selectivity context

Intestinal AP cross-reactivity validation

Chiral purity method development

Racemic reference standard context

Enantiomeric impurity profiling and calibration

• [1] Maqbool A, Rehman F, Afzal M. Comparative anthelmintic efficacy of fenbendazole, tetramisole and morantel tartrate against ascariasis in buffalo calves. Buffalo Journal. 1996. View Source
• [2] CiteAb. Tetramisole and Levamisole Suppress Neuronal Activity Independently of TNAP Inhibition. 2024. View Source
• [3] Axios Research. Tetramisole Impurity Reference Standards. View Source
• [4] OUCI. Separation and Determination of Enantiomeric Levamisole and Dexamisole in Equine Plasma Using Chiral Polysaccharide Column/LC-MS/MS. View Source
• [5] Journal of Separation Science. Enantioseparation of tetramisole by capillary electrophoresis with cyclodextrins. View Source